1-Methoxy-3-(3,3-dimethyl-1-butynyl)benzene
Cat. No. B8446975
M. Wt: 188.26 g/mol
InChI Key: AOJIAQCJGHACCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07105707B2
Procedure details
The procedure was identical to Example 1, with the exception that 3,3-dimethyl-1-butyne (0.488 ml; 0.329 g; 4.00 mmol) was used as a substrate instead of phenylacetylene and 3-methoxybenzonitrile (0.245 ml; 0.266 g; 2.00 mmol) was used as a substrate instead of benzonitrile. GC analysis of the organic phase of the hydrolyzed reaction sample after 16 h at 65° C. showed the presence of 1.85 mmol (92% yield) of 1-methoxy-3-(3,3-dimethyl-1-butynyl)benzene and no remaining 3-methoxybenzonitrile in the reaction mixture.
Yield
92%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([CH3:6])([CH3:5])[C:3]#[CH:4].C1(C#C)C=CC=CC=1.[CH3:15][O:16][C:17]1[CH:18]=[C:19]([CH:22]=[CH:23][CH:24]=1)C#N>C(#N)C1C=CC=CC=1>[CH3:15][O:16][C:17]1[CH:18]=[CH:19][CH:22]=[C:23]([C:4]#[C:3][C:2]([CH3:6])([CH3:5])[CH3:1])[CH:24]=1
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Inputs
Step One
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Name
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Quantity
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0.488 mL
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reactant
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Smiles
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CC(C#C)(C)C
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Step Two
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C#C
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Step Three
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Name
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Quantity
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0.245 mL
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reactant
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Smiles
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COC=1C=C(C#N)C=CC1
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Step Four
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0 (± 1) mol
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solvent
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Smiles
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C(C1=CC=CC=C1)#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Reaction Time |
16 h |
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product
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Smiles
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COC1=CC(=CC=C1)C#CC(C)(C)C
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Measurements
| Type | Value | Analysis |
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| AMOUNT: AMOUNT | 1.85 mmol | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 92.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
